Cas no 52148-89-7 (methyl (E)-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoate)

• Product Name: methyl (E)-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoate
• CAS No: 52148-89-7
• MF: C₁₂H₁₂O₄
• MW: 220.22
• CID: 360459
• PubChem ID: 5375161
• Update Time: 2025-08-01

methyl (E)-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methoxy-3-oxo-1-propenyl)-, methyl ester, (E)-
• 100534
• methyl (E)-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoate
• Benzoic acid, 4-[(1E)-3-methoxy-3-oxo-1-propen-1-yl]-, methyl ester
• methyl 4-[(E)-3-methoxy-3-oxoprop-1-enyl]benzoate
• Methyl 4-[(1E)-3-methoxy-3-oxo-1-propenyl]benzoate #
• SCHEMBL11332365
• AKOS008392074
• Benzoic acid, 4-(3-methoxy-3-oxo-1-propenyl)-, methyl ester
• Methyl 4-(3-methoxy-3-oxoprop-1-enyl)benzoate
• (E)-methyl 4-(3-methoxy-3-oxoprop-1-enyl)benzoate
• Z24610811
• CS-0120771
• 52148-89-7
• Benzoic acid, 4-(3-methoxy-3-oxo-1-propen-1-yl)-, methyl ester
• DB-299984
• starbld0021905
• DTXSID10418753
• 20883-94-7
• SCHEMBL1133144
• OHHRWWCYKPUJOW-VMPITWQZSA-N
• METHYL 4-[(1E)-3-METHOXY-3-OXOPROP-1-EN-1-YL]BENZOATE
• Methyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoate

• Inchi： 1S/C12H12O4/c1-15-11(13)8-5-9-3-6-10(7-4-9)12(14)16-2/h3-8H,1-2H3/b8-5+
• InChI Key： OHHRWWCYKPUJOW-VMPITWQZSA-N
• SMILES： C(OC)(=O)C1=CC=C(/C=C/C(OC)=O)C=C1

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų